Cas no 10174-95-5 (1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl-)
10174-95-5 structure
Product Name:1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl-
CAS No:10174-95-5
MF:C17H13NO3
MW:279.290024518967
CID:1130250
Update Time:2024-07-27
1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl- Chemical and Physical Properties
Names and Identifiers
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- 1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl-
- 1,3-benzodioxol-5-yl(isoquinolin-1-yl)methanol
- 1-Isoquinolinemethanol, α-1,3-benzodioxol-5-yl-
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- Inchi: 1S/C17H13NO3/c19-17(12-5-6-14-15(9-12)21-10-20-14)16-13-4-2-1-3-11(13)7-8-18-16/h1-9,17,19H,10H2
- InChI Key: NMJGMPAIXQHEGG-UHFFFAOYSA-N
- SMILES: C(C1=CC=C2OCOC2=C1)(C1C2=C(C=CC=C2)C=CN=1)O
Computed Properties
- Exact Mass: 279.08959
Experimental Properties
- Density: 1.358±0.06 g/cm3(Predicted)
- Melting Point: 82-84 °C
- Boiling Point: 490.4±45.0 °C(Predicted)
- PSA: 51.58
- pka: 12.67±0.20(Predicted)
1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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